1-(bromodifluoromethyl)-3-iodo-1H-pyrazole
Overview
Description
1-(Bromodifluoromethyl)-3-iodo-1H-pyrazole, also known as 1-BrF-3-iodo-pyrazole, is an organic compound with a wide range of uses. It is a heterocyclic compound that contains a five-membered ring system with a bromine, fluorine, methyl, and iodine atom attached to the pyrazole ring. This compound is used in a variety of research applications, including organic synthesis, drug development, and biochemistry.
Scientific Research Applications
1-(bromodifluoromethyl)-3-iodo-1H-pyrazole-pyrazole has a wide range of applications in scientific research. It is used in organic synthesis as a reagent in the preparation of various compounds, such as pyrazoles, amides, and esters. It is also used in the synthesis of pharmaceuticals and drugs, as well as in the development of new drugs. In addition, it is used in biochemistry and molecular biology research, as it has been shown to be a useful tool in the study of protein-protein interactions.
Mechanism of Action
The mechanism of action of 1-(bromodifluoromethyl)-3-iodo-1H-pyrazole-pyrazole is not yet fully understood. However, it is believed that the compound acts as a catalyst in the formation of a variety of chemical bonds, including carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds. It is also believed to be involved in the formation of hydrogen bonds, which are essential for the formation of proteins and other macromolecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(bromodifluoromethyl)-3-iodo-1H-pyrazole-pyrazole are not yet fully understood. However, it has been shown to be an effective inhibitor of several enzymes, including cyclooxygenase-2, phospholipase A2, and lipoxygenase. In addition, it has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
1-(bromodifluoromethyl)-3-iodo-1H-pyrazole-pyrazole has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent that is readily available, and it is stable in a variety of solvents. In addition, it is a highly effective catalyst for the formation of a variety of chemical bonds, making it useful for a wide range of applications. However, it is highly reactive and can cause unwanted side reactions, which can limit its usefulness in certain experiments.
Future Directions
1-(bromodifluoromethyl)-3-iodo-1H-pyrazole-pyrazole has a wide range of potential future applications. It could be used to develop new drugs and pharmaceuticals, as well as to study protein-protein interactions and other biochemical and physiological processes. In addition, it could be used to develop new catalysts for organic synthesis and to study the mechanism of action of other compounds. Finally, it could be used to develop new methods for the synthesis of a variety of compounds, such as pyrazoles, amides, and esters.
Synthesis Methods
The synthesis of 1-(bromodifluoromethyl)-3-iodo-1H-pyrazole-pyrazole can be achieved through a variety of methods. The most common method involves the reaction of a brominated difluoromethyl compound with a 3-iodo-pyrazole derivative in the presence of a suitable base. The reaction is typically carried out in a polar solvent, such as dimethylformamide, and is highly exothermic. The reaction is generally complete within one hour and yields a high yield of 1-(bromodifluoromethyl)-3-iodo-1H-pyrazole-pyrazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromodifluoromethyl)-3-iodo-1H-pyrazole involves the reaction of difluorocarbene with 3-iodopyrazole followed by bromination of the resulting product.", "Starting Materials": [ "3-iodopyrazole", "difluorocarbene", "bromine" ], "Reaction": [ "Difluorocarbene is generated in situ by the reaction of chlorodifluoromethane with a strong base such as potassium tert-butoxide.", "The difluorocarbene is then reacted with 3-iodopyrazole in the presence of a catalyst such as copper(I) iodide to form 1-(difluoromethyl)-3-iodo-1H-pyrazole.", "The resulting product is then brominated using bromine in the presence of a Lewis acid catalyst such as iron(III) bromide to yield 1-(bromodifluoromethyl)-3-iodo-1H-pyrazole." ] } | |
CAS RN |
1418273-50-3 |
Product Name |
1-(bromodifluoromethyl)-3-iodo-1H-pyrazole |
Molecular Formula |
C4H2BrF2IN2 |
Molecular Weight |
322.9 |
Purity |
95 |
Origin of Product |
United States |
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